Cas no 1247184-36-6 (1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1247184-36-6
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 2190203
• PubChem ID: 61950710
• Update Time: 2025-07-18

1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3,4-dimethyl-1h-pyrazol-5-amine
• NE19054
• Z1827897949
• 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H12ClN3/c1-7-8(2)14-15(11(7)13)10-5-3-9(12)4-6-10/h3-6H,13H2,1-2H3
• InChI Key： MYQDVQRVMNQDBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C)C(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.0±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine

Recent Advances in the Study of 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine (CAS: 1247184-36-6)

1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine (CAS: 1247184-36-6) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field of chemical biology and pharmaceutical research.

Recent studies have highlighted the role of 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine as a promising scaffold for the development of novel bioactive molecules. Its structural framework, which includes a chlorophenyl group and a dimethylpyrazole moiety, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and mechanistic actions, paving the way for its potential use in targeted therapies.

One of the key areas of investigation has been the compound's synthetic accessibility and optimization. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient multi-step synthesis route for 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine, achieving high yields and purity. The study also explored the impact of structural modifications on the compound's bioactivity, identifying specific functional groups that enhance its stability and efficacy. These findings are critical for the development of derivatives with improved pharmacokinetic profiles.

In addition to its synthetic potential, 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine has demonstrated notable biological activities. Preclinical studies have reported its inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its utility in treating inflammatory disorders such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Furthermore, emerging evidence indicates its potential as an anti-cancer agent, with in vitro studies showing selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Recent efforts have focused on formulating nanoparticle-based delivery systems to enhance the compound's solubility and tissue penetration, as reported in a 2024 study in Advanced Drug Delivery Reviews. Such innovations underscore the dynamic nature of research surrounding this compound and its derivatives.

In conclusion, 1-(4-Chlorophenyl)-3,4-dimethyl-1H-pyrazol-5-amine (CAS: 1247184-36-6) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, positioning it as a valuable candidate for future pharmaceutical development. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize its benefits and overcome existing limitations.